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Compound of Interest

Compound Name: (Furan-2-yloxy)trimethylsilane

Cat. No.: B1210356 Get Quote

An In-depth Technical Guide to (Furan-2-
yloxy)trimethylsilane
For researchers, scientists, and professionals in drug development, (Furan-2-
yloxy)trimethylsilane, also known as 2-(trimethylsilyloxy)furan, stands as a versatile reagent

in organic synthesis. Its utility in the formation of substituted butenolides and other complex

molecules makes it a valuable building block in the synthesis of pharmacologically active

compounds. This guide provides a comprehensive overview of its chemical properties,

synthesis, and applications.

Physicochemical Properties
(Furan-2-yloxy)trimethylsilane is a colorless to light orange or yellow clear liquid.[1][2] A

summary of its key quantitative data is presented below.
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Property Value

Molecular Formula C₇H₁₂O₂Si[1][3]

Molecular Weight 156.25 g/mol [3][4]

Boiling Point 34-35 °C at 9 mmHg[2][5]

Density 0.929 g/mL at 25 °C[2][5]

Refractive Index (n20/D) 1.436[5]

Flash Point 76 °F (24.4 °C)[5]

Storage Temperature -20°C[5]

Synthesis of (Furan-2-yloxy)trimethylsilane
The compound is accessible through the silylation of 2(5H)-furanone.[3][5]

Experimental Protocol:

A detailed procedure for the synthesis of (Furan-2-yloxy)trimethylsilane is as follows[3]:

Reaction Setup: To a solution of 2(5H)-furanone (16.9 mL, 238 mmol, 1.0 eq.) in

dichloromethane (DCM, 170 mL, 1.4 M) at 0 °C, add triethylamine (33.7 mL, 285 mmol, 1.2

eq.).

Addition of Silylating Agent: Add chlorotrimethylsilane (37.4 mL, 250 mmol, 1.05 eq.)

dropwise to the resulting red-brown solution at the same temperature.

Reaction: Stir the suspension overnight at room temperature.

Workup: Dilute the reaction mixture with 100 mL of pentane and filter it through a fritted

funnel into a second flask containing 100 mL of pentane.

Purification: Filter the solution again and then concentrate it under reduced pressure to yield

a red-brown oil. If a precipitate forms during concentration, immediately dilute with pentane

and filter again.
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Final Product: Distill the crude product under vacuum (approximately 100 mbar, 105 °C oil

bath) to obtain (Furan-2-yloxy)trimethylsilane as a colorless oil with a yield of 88%.[3]
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Caption: Synthesis workflow for (Furan-2-yloxy)trimethylsilane.

Purification
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The primary method for purifying (Furan-2-yloxy)trimethylsilane is fractional distillation using

a short path column.[1][5] It is important to note that the compound is sensitive to moisture and

hydrolyzes readily.[5]

Applications in Research and Drug Development
(Furan-2-yloxy)trimethylsilane is a key intermediate in the synthesis of various organic

molecules. It is particularly useful for the preparation of natural and synthetic furanones, some

of which exhibit anticancer activity.[5] The furan nucleus is a significant scaffold in modern drug

design due to its diverse biological activities, including antibacterial, antifungal, antiviral,

anticancer, and anti-inflammatory properties.[6][7]

This reagent facilitates the creation of 5-substituted 2(5H)-furanones through reactions such as

alkylation, aldolization, and conjugate addition.[5] It is also employed in the four-carbon

elongation of sugars and in Diels-Alder reactions.[5] The use of organosilyl groups, such as the

trimethylsilyl group in this compound, can also serve as a blocking group to direct substitution

to other positions on the furan ring.[8]

Synthetic Transformations
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Caption: Role in the synthesis of substituted furanones.

Safety Information
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(Furan-2-yloxy)trimethylsilane is a flammable liquid and vapor that can cause skin and eye

irritation.[9] Appropriate safety precautions should be taken during handling.

Hazard Class GHS Pictogram Signal Word Hazard Statements

Flammable Liquid GHS02 Danger

H225: Highly

flammable liquid and

vapor[10]

Skin Irritant GHS07 Danger
H315: Causes skin

irritation[9]

Eye Irritant GHS07 Danger
H319: Causes serious

eye irritation[9]

STOT SE 3 GHS07 Danger
H335: May cause

respiratory irritation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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